Cas no 57203-03-9 ((2S)-2-(bromomethyl)oxolane)

• Product Name: (2S)-2-(bromomethyl)oxolane
• CAS No: 57203-03-9
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 4043612
• PubChem ID: 6932080
• Update Time: 2025-06-10

(2S)-2-(bromomethyl)oxolane Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)tetrahydro-, (S)-
• (S)-2-(bromomethyl)tetrahydrofuran
• (2S)-2-(bromomethyl)oxolane
• H20228
• DTXSID50426135
• ZB1073
• (2R)-2-Bromomethyl)oxolane
• 878-982-2
• EN300-2996330
• CS-0310762
• SCHEMBL11614918
• 57203-03-9
• (2S)-2-(Bromomethyl)tetrahydrofuran

• Inchi： 1S/C5H9BrO/c6-4-5-2-1-3-7-5/h5H,1-4H2/t5-/m0/s1
• InChI Key： VOHILFSOWRNVJJ-YFKPBYRVSA-N
• SMILES： BrC[C@@H]1CCCO1

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (2S)-2-(bromomethyl)oxolane

Comprehensive Guide to (2S)-2-(bromomethyl)oxolane (CAS No. 57203-03-9): Properties, Applications, and Innovations

The compound (2S)-2-(bromomethyl)oxolane (CAS No. 57203-03-9) is a chiral brominated heterocyclic molecule that has garnered significant attention in organic synthesis and pharmaceutical research. Its unique structural features, including the oxolane (tetrahydrofuran) ring and the bromomethyl functional group, make it a versatile intermediate for constructing complex molecular architectures. Researchers and industries are increasingly exploring its potential in asymmetric synthesis, drug development, and material science.

One of the most searched questions about (2S)-2-(bromomethyl)oxolane revolves around its stereoselective applications. The (2S) configuration of this compound enables precise control over chirality in synthetic pathways, a critical factor in developing enantiomerically pure pharmaceuticals. Recent studies highlight its role in synthesizing chiral ligands and catalysts, which are pivotal in green chemistry initiatives aimed at reducing waste and improving reaction efficiency.

From an industrial perspective, CAS No. 57203-03-9 is often discussed in the context of scalable synthesis and process optimization. Companies are investing in innovative methods to produce this compound with higher yields and lower environmental impact. For instance, continuous-flow chemistry has emerged as a promising technique to enhance the safety and reproducibility of bromomethylation reactions involving (2S)-2-(bromomethyl)oxolane.

Another trending topic is the integration of machine learning and computational chemistry to predict the reactivity and stability of (2S)-2-(bromomethyl)oxolane. AI-driven tools are being used to model its behavior in various solvents and temperatures, accelerating the discovery of novel applications. This aligns with the broader demand for data-driven chemical research, a frequently searched term in scientific databases.

Environmental and regulatory considerations are also paramount. While (2S)-2-(bromomethyl)oxolane is not classified as hazardous under most jurisdictions, its handling requires adherence to standard safety protocols. Researchers often search for biodegradable alternatives or greener solvents to minimize ecological footprints, reflecting the growing emphasis on sustainable chemistry practices.

In summary, (2S)-2-(bromomethyl)oxolane (CAS No. 57203-03-9) represents a cutting-edge tool in modern chemistry. Its applications span from pharmaceutical intermediates to advanced materials, driven by ongoing advancements in synthetic methodologies and computational modeling. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and sustainability in chemical research.